Cas no 2365-79-9 (4,4,4-Trifluoro-DL-valine)
4,4,4-Trifluoro-DL-valine structure
Product Name:4,4,4-Trifluoro-DL-valine
CAS No:2365-79-9
MF:C5H8F3NO2
MW:171.117732048035
CID:250817
PubChem ID:259831
Update Time:2025-04-19
4,4,4-Trifluoro-DL-valine Chemical and Physical Properties
Names and Identifiers
-
- 4,4,4-Trifluoro-DL-valine
- AKOS032963159
- BS-27491
- 2365-79-9
- NCIOpen2_001524
- Valine,4,4,4-trifluoro-
- SCHEMBL189157
- 16063-79-9
- 2-amino-4,4,4-trifluoro-3-methylbutanoicacid
- A810157
- 2-amino-4,4,4-trifluoro-3-methylbutanoic acid
- 2-amino-3-methyl-4,4,4-trifluorobutanoic acid
- A878175
- 2-azanyl-4,4,4-tris(fluoranyl)-3-methyl-butanoic acid
- J-009738
- 2-amino-3-trifluoromethylbutyric acid
- MFCD00021721
- CS-0320865
- AKOS005257812
- DTXSID20936352
- 2-Amino-3-methyl-4,4,4-trifluorobutyric acid
- FT-0616978
- 4,4,4-Trifluorovaline
- NSC90439
- NSC-90439
- AT29102
-
- Inchi: 1S/C5H8F3NO2/c1-2(5(6,7)8)3(9)4(10)11/h2-3H,9H2,1H3,(H,10,11)
- InChI Key: BAOLXXJPOPIBKA-UHFFFAOYSA-N
- SMILES: FC(C(C)C(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 171.051
- Monoisotopic Mass: 171.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.7
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Density: 1.352
- Melting Point: 245-248°C
- Boiling Point: 193.3°Cat760mmHg
- Flash Point: 70.7°C
4,4,4-Trifluoro-DL-valine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2365-79-9 (4,4,4-Trifluoro-DL-valine) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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